Cas no 2097985-51-6 (3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine)

• Product Name: 3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine
• CAS No: 2097985-51-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 4775552
• Update Time: 2025-06-08

3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine Chemical and Physical Properties

Names and Identifiers

• 3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine
• 3a-(methoxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-amine
• 3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine

• Inchi： 1S/C9H18N2O/c1-12-7-9-4-2-3-8(9)5-11(10)6-9/h8H,2-7,10H2,1H3
• InChI Key： MUSOFTYQTQPSIU-UHFFFAOYSA-N
• SMILES： O(C)CC12CN(CC1CCC2)N

Computed Properties

• Exact Mass: 170.141913202 g/mol
• Monoisotopic Mass: 170.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5
• Molecular Weight: 170.25

Additional information on 3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine

Comprehensive Overview of 3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine (CAS No. 2097985-51-6)

3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine (CAS No. 2097985-51-6) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. Its complex bicyclic framework, combining a cyclopenta[c]pyrrolidine core with a methoxymethyl substituent, makes it a valuable intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to bioactive alkaloids. The compound's amine functionality further enhances its versatility in synthetic chemistry, enabling derivatization for targeted biological activity.

In recent years, the demand for novel heterocyclic compounds like 3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine has surged, driven by advancements in precision medicine and AI-driven drug design. A common query among scientists is: "How does this compound compare to other pyrrolidine derivatives in terms of metabolic stability?" Preliminary studies suggest its hexahydrocyclopenta[c]pyrrol scaffold may confer improved resistance to oxidative degradation, a critical factor in prodrug development. Additionally, its logP and hydrogen bonding capacity align with Lipinski's Rule of Five, making it a promising candidate for oral bioavailability optimization.

The synthesis of CAS No. 2097985-51-6 typically involves stereoselective cyclization strategies, with recent literature emphasizing catalytic asymmetric methods. One breakthrough approach utilizes organocatalysis to control the 3a-position chirality, addressing a key challenge in producing enantiopure batches. This aligns with the pharmaceutical industry's growing focus on chiral purity to minimize off-target effects. Environmental considerations have also shaped synthesis protocols, with green chemistry principles being applied to reduce solvent waste during the methoxymethylation step.

Analytical characterization of this compound presents unique opportunities for advanced spectroscopic techniques. Nuclear Overhauser Effect (NOE) experiments are particularly valuable for confirming the relative configuration of the cyclopenta-pyrrolidine fusion. Mass spectrometry studies reveal distinctive fragmentation patterns at the amine-methoxymethyl junction, serving as a fingerprint for quality control. These analytical insights respond to frequent industry questions about "reliable purity assessment methods for complex bicyclic amines."

Emerging applications of 3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-amine extend beyond traditional pharmaceuticals. Materials science researchers are investigating its potential as a ligand precursor for catalytic systems, capitalizing on the chelation versatility of its nitrogen atoms. Computational chemistry studies using density functional theory (DFT) predict interesting electronic properties that could enable organic semiconductor applications. This multidisciplinary relevance positions the compound at the intersection of medicinal chemistry and functional materials innovation.

Regulatory aspects of CAS 2097985-51-6 remain an active discussion topic, especially regarding ICH stability guidelines for novel scaffolds. Accelerated stability studies under varying pH conditions demonstrate the compound's resilience, though the methoxymethyl group shows sensitivity to strong acids. Such data informs proper storage protocols and formulation strategies. Patent landscapes reveal increasing protection around derivative claims, reflecting the compound's commercial potential in next-generation therapeutics.

Future research directions for this compound class may focus on structure-activity relationship (SAR) optimization, particularly for G-protein coupled receptor (GPCR) modulation. The sp3-rich character of the scaffold aligns with current trends favoring three-dimensional molecular architectures in drug design. With the rise of fragment-based drug discovery, the hexahydrocyclopenta[c]pyrrol core could serve as a privileged fragment for targeted protein degradation strategies. These developments underscore the compound's enduring relevance in cutting-edge chemical biology.